![molecular formula C17H21F3N2O2 B5337870 1-allyl-4-{2-[3-(trifluoromethyl)phenoxy]propanoyl}piperazine](/img/structure/B5337870.png)
1-allyl-4-{2-[3-(trifluoromethyl)phenoxy]propanoyl}piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-allyl-4-{2-[3-(trifluoromethyl)phenoxy]propanoyl}piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 1-allyl-4-{2-[3-(trifluoromethyl)phenoxy]propanoyl}piperazine is not fully understood. However, it is believed to exert its antitumor effects through the induction of apoptosis, or programmed cell death, in cancer cells. Additionally, it may inhibit the growth and proliferation of cancer cells by interfering with various signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In addition to its antitumor and anti-inflammatory properties, this compound has shown potential as an antioxidant and has been found to modulate the immune system. Furthermore, it has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-allyl-4-{2-[3-(trifluoromethyl)phenoxy]propanoyl}piperazine is its low toxicity profile, which makes it a safer alternative to other chemotherapeutic agents. Additionally, its ability to induce apoptosis in cancer cells makes it a promising candidate for further development as an anticancer agent. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in certain contexts.
Future Directions
There are several potential future directions for research on 1-allyl-4-{2-[3-(trifluoromethyl)phenoxy]propanoyl}piperazine. One area of focus could be the development of novel formulations that improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the compound's mechanism of action and to identify potential targets for its therapeutic effects. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 1-allyl-4-{2-[3-(trifluoromethyl)phenoxy]propanoyl}piperazine involves the reaction of 1-allylpiperazine with 3-(trifluoromethyl)phenol and 2-bromoacetylpropionyl chloride. The reaction takes place in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane.
Scientific Research Applications
1-allyl-4-{2-[3-(trifluoromethyl)phenoxy]propanoyl}piperazine has been studied extensively for its potential therapeutic applications. It has been found to exhibit significant antitumor activity in various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has shown potential as an anti-inflammatory agent, with studies demonstrating its ability to reduce inflammation in animal models.
Properties
IUPAC Name |
1-(4-prop-2-enylpiperazin-1-yl)-2-[3-(trifluoromethyl)phenoxy]propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21F3N2O2/c1-3-7-21-8-10-22(11-9-21)16(23)13(2)24-15-6-4-5-14(12-15)17(18,19)20/h3-6,12-13H,1,7-11H2,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZCHQRRYJRMSAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCN(CC1)CC=C)OC2=CC=CC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.